Benzo(a)pyrene diol epoxide
Benzo(a)pyrene diol epoxide
Brand Name:
Vulcanchem
CAS No.:
55097-80-8
VCID:
VC0196089
InChI:
InChI=1S/C20H14O3/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)19-20(23-19)18(17)22/h1-8,17-22H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2
Molecular Formula:
C20H14O3
Molecular Weight:
302.3 g/mol
Benzo(a)pyrene diol epoxide
CAS No.: 55097-80-8
VCID: VC0196089
Molecular Formula: C20H14O3
Molecular Weight: 302.3 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 55097-80-8 |
|---|---|
| Product Name | Benzo(a)pyrene diol epoxide |
| Molecular Formula | C20H14O3 |
| Molecular Weight | 302.3 g/mol |
| IUPAC Name | 4-oxahexacyclo[11.6.2.02,8.03,5.010,20.017,21]henicosa-1(20),2(8),9,11,13(21),14,16,18-octaene-6,7-diol |
| Standard InChI | InChI=1S/C20H14O3/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)19-20(23-19)18(17)22/h1-8,17-22H |
| Standard InChIKey | DQEPMTIXHXSFOR-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C6C(O6)C(C5O)O)C=C2 |
| Purity | > 95% |
| Synonyms | 7,8-BaP-9,10-Diol Epoxide 7,8-Dihydro-7,8-dihydroxybenzo(a)pyrene 9,10-oxide 7,8-Dihydroxy-9,10-Epoxy-7,8,9,10-Tetrahydrobenzo(a)pyrene Anti BaPDE Anti-BaPDE Benzo(a)pyrene 7,8-Dihydrodiol 9,10-Epoxide Benzo(a)pyrene-7,8-diol 9,10-Epoxide BPDE |
| PubChem Compound | 41322 |
| Last Modified | Aug 15 2023 |
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